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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428

This guide provides a detailed comparison of analytical methodologies for the determination of
Carbophenothion, an organophosphate insecticide and acaricide. The information is intended
for researchers, scientists, and drug development professionals, offering insights into method
performance and application based on available validation data from various studies. While a
direct, single inter-laboratory comparison study for Carbophenothion was not identified, this
guide synthesizes performance data from multiple validated methods to facilitate a comparative
assessment.

Data Presentation: Performance of Analytical
Methods for Carbophenothion

The following table summarizes the performance characteristics of common analytical methods
used for the determination of Carbophenothion residues in various food matrices. The data is
compiled from several independent method validation studies.
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Note: The data presented is part of larger multi-residue analysis studies. The performance
characteristics shown are for the overall methods and not exclusively for Carbophenothion,
but are indicative of the method's performance for this analyte. According to SANTE guidelines,
mean recoveries for pesticides should ideally fall within the 70-120% range with an RSD of
<20%.[6]

Experimental Protocols

Detailed methodologies for the most common analytical techniques for Carbophenothion
residue analysis are provided below. These protocols are based on the widely adopted
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method
followed by chromatographic analysis.

This protocol is a generalized version applicable to various fruit and vegetable matrices.
e Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.
o Extraction:
o Add 10 mL of acetonitrile to the centrifuge tube.
o For acidic matrices, a buffering agent may be added.
o Shake the tube vigorously for 1 minute.
 Partitioning:

o Add magnesium sulfate (e.g., 4 g) to remove water and sodium chloride (e.g., 1 g) to
induce phase separation.

o Shake the tube vigorously for 1 minute.
o Centrifuge the tube at 23000 rpm for 5 minutes.
¢ Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL tube containing a
mixture of primary secondary amine (PSA) sorbent (to remove polar matrix components)
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and anhydrous magnesium sulfate. C18 sorbent may also be used depending on the
matrix.

o Vortex the tube for 30 seconds.

o Centrifuge at high speed for 5 minutes.

e Final Extract Preparation:
o Take an aliquot of the cleaned extract and transfer it to a vial for analysis.

o The extract may be evaporated and reconstituted in a suitable solvent for the
chromatographic system.

o An internal standard may be added before injection.
e Gas Chromatograph (GC) Conditions:

o Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane
stationary phase (e.g., DB-5ms, HP-5ms), is commonly used.

o Injection: Splitless injection mode is typical for trace analysis.
o Carrier Gas: Helium at a constant flow rate.

o Temperature Program: An optimized temperature gradient is used to separate the
analytes. A typical program might start at a low temperature (e.g., 70°C), ramp up to a high
temperature (e.g., 300°C), and hold for a few minutes.

o Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (EI).

o Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.
Specific precursor-to-product ion transitions for Carbophenothion are monitored.

o lon Source Temperature: Typically around 230-280°C.

o Transfer Line Temperature: Typically around 280-300°C.
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e Liquid Chromatograph (LC) Conditions:
o Column: Areverse-phase C18 column is most commonly used.

o Mobile Phase: A gradient elution using a mixture of water (often with a modifier like formic
acid or ammonium formate) and an organic solvent like methanol or acetonitrile.

o Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.
o Column Temperature: Maintained at a constant temperature, for example, 40°C.
e Mass Spectrometer (MS) Conditions:

o lonization Mode: Electrospray lonization (ESI) in positive mode is generally used for
organophosphates.

o Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor and
product ion transitions for Carbophenothion.

o Source Parameters: Desolvation temperature, gas flows, and capillary voltage are
optimized for maximum signal intensity.

Mandatory Visualization

Carbophenothion, like other organophosphate pesticides, exerts its toxic effect by inhibiting
the enzyme acetylcholinesterase (AChE).[7][8][9] AChE is crucial for the proper functioning of
the nervous system, where it breaks down the neurotransmitter acetylcholine (ACh).[9][10][11]
By inhibiting AChE, Carbophenothion causes an accumulation of ACh in the synaptic cleft,
leading to overstimulation of cholinergic receptors and disruption of nerve impulse
transmission.[9][11]
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition by Carbophenothion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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